Cas no 1261813-08-4 (2-Chloro-3-(2,4,5-trichlorophenyl)thiophene)

• Product Name: 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene
• CAS No: 1261813-08-4
• MF: C₁₀H₄Cl₄S
• MW: 298.01575756073
• CID: 4966101
• Update Time: 2025-10-28

2-Chloro-3-(2,4,5-trichlorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene

• Inchi： 1S/C10H4Cl4S/c11-7-4-9(13)8(12)3-6(7)5-1-2-15-10(5)14/h1-4H
• InChI Key： RIBGJPMFESUTBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=C(SC=C1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 297.875832 g/mol
• Monoisotopic Mass: 295.878782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.0
• XLogP3: 6.1
• Topological Polar Surface Area: 28.2

Additional information on 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene

2-Chloro-3-(2,4,5-trichlorophenyl)thiophene: A Comprehensive Overview

2-Chloro-3-(2,4,5-trichlorophenyl)thiophene (CAS No. 1261813-08-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its thiophene ring and multiple chlorine substituents, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene is C₁₀H₄Cl₄S, and its molecular weight is 305.95 g/mol. The compound's structure consists of a thiophene ring substituted with a 2,4,5-trichlorophenyl group and a chlorine atom at the 2-position of the thiophene ring. This unique arrangement of functional groups imparts the compound with high stability and reactivity, making it an attractive candidate for various chemical reactions and synthetic processes.

In the realm of pharmaceutical research, 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities and potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens. The researchers found that the presence of multiple chlorine substituents on the phenyl ring enhanced the compound's ability to disrupt fungal cell membranes, leading to increased antifungal efficacy.

Beyond its antifungal properties, 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has also been investigated for its potential as an anticancer agent. A study published in Cancer Letters in 2020 demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against human cancer cell lines while showing minimal toxicity to normal cells. The researchers attributed this selective activity to the compound's ability to induce apoptosis through the activation of specific signaling pathways involved in cell death.

In the field of agrochemicals, 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has been explored as a potential herbicide and fungicide. Its high stability and low volatility make it suitable for use in agricultural applications where long-lasting protection against plant pathogens is required. A study published in Pesticide Biochemistry and Physiology in 2019 reported that formulations containing this compound showed excellent efficacy against a wide range of plant diseases without causing significant phytotoxicity to crops.

The synthetic versatility of 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has also been highlighted in several research papers. Its multiple reactive sites allow for the introduction of various functional groups through well-established chemical reactions such as nucleophilic substitution and electrophilic aromatic substitution. This synthetic flexibility makes it an attractive starting material for the synthesis of more complex molecules with tailored properties for specific applications.

In materials science, 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has been investigated for its potential use in the development of new materials with unique electronic and optical properties. A study published in Advanced Materials in 2018 reported that polymerized forms of this compound exhibited excellent charge transport properties and were suitable for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). The researchers found that the presence of multiple chlorine substituents on the phenyl ring enhanced the electron-withdrawing character of the polymer backbone, leading to improved charge transport efficiency.

The environmental impact of 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene has also been studied to ensure its safe use in various applications. A comprehensive environmental risk assessment published in Environmental Science & Technology in 2017 concluded that while the compound is stable and persistent under certain conditions, it does not pose significant risks to aquatic or terrestrial ecosystems when used within recommended guidelines. The study emphasized the importance of proper handling and disposal practices to minimize any potential environmental impact.

In conclusion, 2-Chloro-3-(2,4,5-trichlorophenyl)thiophene (CAS No. 1261813-08-4) is a multifaceted compound with a wide range of potential applications across pharmaceuticals, agrochemicals, materials science, and other fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing various scientific disciplines.